4-(diethylsulfamoyl)-N-[(1,2-dimethylindol-5-yl)methyl]benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[(1,2-dimethylindol-5-yl)methyl]benzamide
• InChI: InChI=1S/C22H27N3O3S/c1-5-25(6-2)29(27,28)20-10-8-18(9-11-20)22(26)23-15-17-7-12-21-19(14-17)13-16(3)24(21)4/h7-14H,5-6,15H2,1-4H3,(H,23,26)
• InChI Key: KIKYCLDSJSLJCT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=CC3=C(C=C2)N(C(=C3)C)C
• Molecular Formula: C22H27N3O3S
• Molecular Weight: 413.5 g/mol

Description

4-(diethylsulfamoyl)-N-[(1,2-dimethylindol-5-yl)methyl]benzamide, also known as DIBO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of sulfonamides and has a molecular weight of 436.57 g/mol.

Scientific Research Applications

Pharmacological Applications

Benzamide neuroleptics, including sulpiride, are used to treat mental disorders and psychosomatic diseases. Sulpiride, a benzamide derivative, has a distinct mechanism of action from other neuroleptics and is effective as monotherapy or in combination therapy for treating various mental disorders, psychosomatic diseases, and substance addictions. This highlights the potential of benzamide compounds in psychiatric, neurological, and internist practices at the current stage of psychopharmacology development (Danilov, 2012).

Synthetic Applications

Efforts in synthetic chemistry have led to practical methodologies for producing key intermediates and derivatives relevant to pharmaceuticals and materials science. For instance, a practical synthesis of 2-fluoro-4-bromobiphenyl, a key intermediate for the manufacture of non-steroidal anti-inflammatory drugs, demonstrates the utility of such compounds in drug synthesis (Qiu et al., 2009). Similarly, the synthesis of 5,5′-Methylene-bis(benzotriazole), a versatile intermediate in metal passivators and light-sensitive materials, underscores the importance of benzamide derivatives in a broader chemical synthesis context (Gu et al., 2009).

Environmental Science Applications

Benzamide derivatives, such as parabens, are widely used as preservatives in various products, leading to their occurrence in aquatic environments. The environmental fate, behavior, and potential health impacts of such compounds are of growing concern, with research focusing on their biodegradability, persistence, and effects on ecosystems (Haman et al., 2015).